N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)cyclohexanesulfonamide

• IUPAC Name: N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]cyclohexanesulfonamide
• InChI: InChI=1S/C20H30N2O3S/c1-15(2)12-13-22-19-10-9-17(14-16(19)8-11-20(22)23)21-26(24,25)18-6-4-3-5-7-18/h9-10,14-15,18,21H,3-8,11-13H2,1-2H3
• InChI Key: APVTUXFQHGCTRQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)CCC2=C1C=CC(=C2)NS(=O)(=O)C3CCCCC3
• Molecular Formula: C20H30N2O3S
• Molecular Weight: 378.5 g/mol

Description

N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)cyclohexanesulfonamide is a chemical compound that has gained much attention in scientific research due to its potential as a therapeutic agent. This compound is commonly referred to as CTX or Cyclosporin A (CsA) and is derived from the fungus Tolypocladium inflatum. CsA has been extensively studied for its immunosuppressive properties and has been used in organ transplantation to prevent rejection.

Scientific Research Applications

• Compound Design : Researchers have prepared and investigated various indole derivatives for antiviral activity. For instance:
  • 4-Alkyl-1-(5-fluoro-3-phenyl-1 H -indole-2-carbonyl)thiosemicarbazide derivatives demonstrated potency against Coxsackie B4 virus.

Other Potential Applications

While specific studies on ISO-6 are limited, we can draw insights from the broader indole scaffold:

• Other Biological Activities : Indole derivatives also influence cholinesterase activity, HIV, and inflammation. ISO-6’s potential in these areas warrants exploration.